Cas no 944896-58-6 (Imidazo[1,2-A]pyridin-5-ylmethanamine)

• Product Name: Imidazo[1,2-A]pyridin-5-ylmethanamine
• CAS No: 944896-58-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD30189158
• CID: 4827724
• PubChem ID: 55262502
• Update Time: 2025-10-29

Imidazo[1,2-A]pyridin-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• IMIDAZO[1,2-A]PYRIDIN-5-YLMETHANAMINE
• Imidazo[1,2-a]pyridine-5-methanamine
• ZB0353
• AB61224
• 1-IMIDAZO[1,2-A]PYRIDIN-5-YLMETHANAMINE
• SCHEMBL20295285
• 944896-58-6
• AKOS006302517
• 1-{imidazo[1,2-a]pyridin-5-yl}methanamine
• Imidazo[1,2-A]pyridin-5-ylmethanamine

• MDL： MFCD30189158
• Inchi： 1S/C8H9N3/c9-6-7-2-1-3-8-10-4-5-11(7)8/h1-5H,6,9H2
• InChI Key： UZQKOHKNWONJDB-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC=C2CN

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-A]pyridin-5-ylmethanamine

Imidazo[1,2-A]pyridin-5-ylmethanamine: A Promising Scaffold for Targeted Therapeutic Development

Imidazo[1,2-A]pyridin-5-ylmethanamine, with the CAS number 944896-58-6, represents a unique molecular scaffold that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, characterized by the presence of a fused imidazole and pyridine ring system. The structural features of Imidazo[1,2-A]pyridin-5-ylmethanamine provide a versatile platform for the design of bioactive molecules with potential applications in drug discovery. Recent studies have highlighted its role in modulating key signaling pathways involved in disease pathogenesis, making it a focal point for researchers aiming to develop novel therapeutics.

The molecular structure of Imidazo[1,2-A]pyridin-5-ylmethanamine is defined by the fusion of an imidazole ring with a pyridine ring, creating a heterocyclic framework with multiple functional groups. This structural complexity allows for the introduction of substituents that can fine-tune the pharmacological properties of the molecule. The amino group at the 5-position of the pyridine ring is a critical feature, as it can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity. The synthesis of this compound typically involves multi-step organic reactions, including cyclization and functional group modification, which are essential for its biological activity.

Recent advances in medicinal chemistry have demonstrated the potential of Imidazo[1,2-A]pyridin-5-ylmethanamine as a lead compound for the development of drugs targeting neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold exhibited significant neuroprotective effects in in vitro models of Alzheimer's disease. The compound's ability to inhibit the aggregation of amyloid-beta peptides suggests its potential as a therapeutic agent for neurodegenerative conditions. Additionally, its low molecular weight and favorable pharmacokinetic profile make it an attractive candidate for further development.

One of the most promising areas of research involving Imidazo[1,2-A]pyridin-5-ylmethanamine is its application in the treatment of inflammatory diseases. A 2024 study in Pharmacological Research highlighted the anti-inflammatory properties of this compound, particularly its ability to modulate the NF-κB signaling pathway. The NF-κB pathway is a key regulator of inflammation and immune responses, and its dysregulation is implicated in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of Imidazo[1,2-A]pyridin-5-ylmethanamine to inhibit this pathway suggests its potential as a therapeutic agent for these conditions.

In the context of oncology, Imidazo[1,2-A]pyridin-5-ylmethanamine has shown promise as a potential inhibitor of cancer-related kinases. A 2023 study published in Cancer Research demonstrated that this compound can selectively target the EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2) pathways, which are frequently mutated in various types of cancer. The compound's ability to inhibit these kinases suggests its potential as a targeted therapy for cancers driven by these genetic alterations. Further preclinical studies are needed to validate these findings and explore its therapeutic potential in clinical settings.

The pharmacological properties of Imidazo[1,2-A]pyridin-5-ylmethanamine are further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor in the development of drugs for neurological disorders. A 2024 study in Drug Delivery and Translational Research reported that derivatives of this compound exhibited improved BBB permeability, allowing them to reach the central nervous system (CNS) effectively. This property is particularly important for the treatment of CNS disorders, where the BBB can act as a significant barrier to drug delivery. The ability of Imidazo[1,2-A]pyridin-5-ylmethan,amine to overcome this barrier highlights its potential as a therapeutic agent for conditions such as multiple sclerosis and Parkinson's disease.

Another area of interest is the use of Imidazo[1,2-A]pyridin-5-ylmethanamine in the development of antiviral agents. A 2023 study in Antiviral Research explored its potential as an inhibitor of the SARS-CoV-2 main protease (Mpro), a key enzyme in the replication of the virus. The compound was found to bind to the active site of the enzyme, thereby inhibiting its catalytic activity. This finding suggests that Imidazo[1,2-A]pyridin-5-ylmethanamine could be a candidate for the development of antiviral drugs targeting the Mpro enzyme. Further research is needed to optimize its antiviral activity and evaluate its efficacy in vivo.

The synthesis of Imidazo[1,2-A]pyridin-5-ylmethanamine involves a series of well-defined organic reactions, including the formation of the imidazo[1,2-a]pyridine ring system. The most common synthetic route involves the condensation of an appropriate amine with a substituted pyridine derivative, followed by cyclization to form the heterocyclic ring. The introduction of functional groups at various positions in the molecule can be achieved through further chemical modifications, allowing for the fine-tuning of its biological activity. These synthetic strategies are critical for the development of derivatives with improved pharmacological properties.

Despite its promising potential, the development of Imidazo[1,2-A]pyridin-5-ylmethanamine as a therapeutic agent is still in its early stages. Challenges such as the optimization of its pharmacokinetic profile, the identification of its molecular targets, and the evaluation of its safety in preclinical models remain areas of active research. Additionally, the need for more in-depth studies on its mechanism of action and potential side effects is essential for its successful transition from the laboratory to clinical application.

In conclusion, Imidazo[1,2-A]pyridin-5-ylmethanamine represents a valuable scaffold for the development of novel therapeutics with potential applications in neurodegenerative disorders, inflammatory diseases, oncology, and antiviral therapy. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research. As the field of medicinal chemistry continues to advance, the exploration of this compound's therapeutic potential is likely to yield significant insights and innovations in the treatment of various diseases.